Cas no 2228365-62-4 (3-Amino-1-(2-phenylethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Amino-1-(2-phenylethyl)cyclobutane-1-carboxylic acid
• CAS No: 2228365-62-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5754507
• PubChem ID: 165793961
• Update Time: 2025-06-08

3-Amino-1-(2-phenylethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-phenylethyl)cyclobutane-1-carboxylic acid
• EN300-1863925
• 2228365-62-4
• 3-Amino-1-(2-phenylethyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C13H17NO2/c14-11-8-13(9-11,12(15)16)7-6-10-4-2-1-3-5-10/h1-5,11H,6-9,14H2,(H,15,16)
• InChI Key： FEAXWPMABRKWOY-UHFFFAOYSA-N
• SMILES： OC(C1(CCC2C=CC=CC=2)CC(C1)N)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-1-(2-phenylethyl)cyclobutane-1-carboxylic acid

Professional Introduction to 3-Amino-1-(2-phenylethyl)cyclobutane-1-carboxylic Acid (CAS No. 2228365-62-4)

3-Amino-1-(2-phenylethyl)cyclobutane-1-carboxylic acid, a compound with the chemical identifier CAS No. 2228365-62-4, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a cyclobutane ring substituted with an amino group and an ethylphenyl side chain, which together contribute to its distinct chemical properties and reactivity.

The synthesis and characterization of 3-amino-1-(2-phenylethyl)cyclobutane-1-carboxylic acid involve meticulous attention to detail, ensuring that the final product adheres to stringent quality standards. The process typically involves multi-step organic reactions, including cyclization and functional group transformations, which are critical in achieving the desired molecular architecture. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity and purity of the compound.

One of the most compelling aspects of 3-amino-1-(2-phenylethyl)cyclobutane-1-carboxylic acid is its potential role as a building block in drug discovery. The presence of both an amino group and a carboxylic acid moiety makes it a versatile intermediate that can be further modified to create more complex molecules. Researchers have been exploring its utility in designing inhibitors targeting various biological pathways, particularly those involved in cancer and inflammatory diseases. The cyclobutane ring, a fused four-membered carbon structure, is known for its stability and ability to mimic certain natural products, making it an attractive scaffold for medicinal chemists.

Recent studies have highlighted the pharmacological significance of derivatives of 3-amino-1-(2-phenylethyl)cyclobutane-1-carboxylic acid. For instance, modifications to the phenylethyl side chain have led to the development of compounds with enhanced binding affinity to specific protein targets. These derivatives have shown promising results in preclinical trials, demonstrating efficacy in models of neurological disorders and autoimmune conditions. The ability to fine-tune the chemical properties of this compound through structural modifications offers a strategic advantage in optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

The integration of computational methods into the study of 3-amino-1-(2-phenylethyl)cyclobutane-1-carboxylic acid has further accelerated the discovery process. Molecular modeling techniques, including docking studies and virtual screening, allow researchers to predict the interactions between this compound and biological targets with high precision. These computational approaches complement experimental efforts by providing insights into binding modes and potential side effects, thereby streamlining the drug development pipeline. The synergy between experimental chemistry and computational biology has been instrumental in advancing our understanding of this compound's therapeutic potential.

In addition to its pharmaceutical applications, 3-amino-1-(2-phenylethyl)cyclobutane-1-carboxylic acid has shown promise in materials science research. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced mechanical strength and thermal stability. The ability to incorporate this compound into advanced materials could lead to innovations in industries ranging from aerospace to electronics. The versatility of its chemical framework allows for diverse functionalizations, opening up new avenues for material design.

The future direction of research on 3-amino-1-(2-phenylethyl)cyclobutane-1-carboxylic acid is likely to focus on expanding its therapeutic applications through innovative synthetic strategies. Efforts are underway to develop more efficient synthetic routes that minimize waste and improve yield, aligning with green chemistry principles. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into clinical applications. The continued exploration of this compound's potential will undoubtedly contribute significantly to advancements in both medicine and materials science.